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Compound of Interest

Compound Name: Dicyanamide

Cat. No.: B8802431

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of dicyanamide (also
known as 2-cyanoguanidine) in various organic solvents. The information contained herein is
intended to support research, development, and formulation activities where dicyanamide is a
key component. This document presents quantitative solubility data, detailed experimental
protocols for its determination, and a visual representation of the experimental workflow.

Quantitative Solubility Data

The solubility of dicyanamide in a range of organic solvents has been experimentally
determined and is crucial for its application in synthesis, formulation, and material science. The
following tables summarize the mole fraction solubility of dicyanamide at various
temperatures, as well as qualitative solubility information.

Table 1: Mole Fraction Solubility (x) of Dicyandiamide in Various Organic Solvents at Different

Temperatures (K)[1]
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N,N-

Ethylene Dimethylfor
Temperatur Methanol (x Ethanol (x* Acetone (x *

Glycol (x * mamide
e (K) *10°) 10%) 10%)
103) (DMF) (x *

10%)

278.15 14.098 3.744 7.438 18.652 183.493

283.15 - - - - -

288.15 - - - - -

293.15 - - - - -

298.15 - - - - -

303.15 - - - - -

308.15 - - - - -

313.15 - - - - -

318.15 - - - - -

323.15 34.709 9.703 14.988 120.442 275.130

Table 2: Qualitative and Quantitative Solubility of Dicyandiamide in Various Solvents
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Solvent Solubility Temperature (°C)
Water 2.26% 13
Hot Water More soluble than in cold
water
Ethanol (Absolute) 1.26%][2][3][4] 13
Ether 0.01%[2][3] 13
Acetone Hydrate Soluble[2]
Liquid Ammonia Soluble[2][3]
Benzene Insoluble[2][3]
Chloroform Insoluble[2][3]
Dimethylformamide (DMF) Soluble[2]
Ethylene Glycol Soluble
Table 3: Solubility of Dicyanamide Salts
Compound Solvent Solubility Temperature (°C)
Sodium Dicyanamide Dimethylsulfoxide Sparingly soluble[5]
Sodium Dicyanamide Ethanol Sparingly soluble[5]
Sodium Dicyanamide Methanol Sparingly soluble[6][7]
Sodium Dicyanamide Water 36 g/100g [5] 30

Experimental Protocols for Solubility Determination

The accurate determination of solubility is fundamental to understanding the physicochemical

properties of a compound. The data presented in this guide were primarily obtained using the

gravimetric method, a static equilibrium method.[1][8]

Protocol: Isothermal Gravimetric Method for Solubility Determination
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This protocol outlines the steps for determining the solubility of dicyanamide in an organic
solvent at a specific temperature.

1. Materials and Apparatus:

¢ Dicyandiamide (analytical grade)

¢ Organic solvent of interest (analytical grade)
o Jacketed glass vessel with a magnetic stirrer
e Thermostatic water bath

o Calibrated digital thermometer (£0.01 K)

¢ Analytical balance (£0.0001 g)

e Syringe with a filter (e.g., 0.45 um PTFE)

e Drying oven

2. Procedure:

o Temperature Control: The jacketed glass vessel is connected to the thermostatic water bath
to maintain a constant temperature for the experiment.

o Sample Preparation: An excess amount of dicyandiamide is added to a known mass of the
organic solvent in the jacketed glass vessel.

» Equilibration: The suspension is continuously stirred at a constant temperature for a
sufficient time to ensure that equilibrium is reached. The time required for equilibration
should be determined experimentally (typically several hours).

o Sampling: Once equilibrium is achieved, stirring is stopped, and the solution is allowed to
stand for a period to allow the undissolved solid to settle. A sample of the clear supernatant
is then withdrawn using a pre-weighed syringe fitted with a filter to prevent any solid particles
from being collected.

» Mass Determination of the Saturated Solution: The mass of the syringe containing the
saturated solution is recorded.

e Solvent Evaporation: The collected sample is transferred to a pre-weighed container, and the
solvent is evaporated in a drying oven at a suitable temperature until a constant weight of the
dissolved dicyanamide is obtained.

» Mass Determination of the Solute: The mass of the container with the dried dicyanamide is
recorded.

o Calculation: The mole fraction solubility (x) is calculated using the following formula:

3. Data Validation:
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e The experiment should be repeated at least three times at each temperature to ensure the
reproducibility of the results.

e The solid phase at equilibrium should be analyzed (e.g., by DSC or XRD) to confirm that no
phase transition or solvate formation has occurred.

Visualized Experimental Workflow

The following diagram illustrates the key steps in the experimental determination of
dicyanamide solubility using the isothermal gravimetric method.

Preparation Equilibration Sampling Analysis Calculation

1. Add excess dicyanamide 2. Stir at constant temperature 3. Withdraw clear supernatant 4. Weigh the G EEmEEEeEs 6. Weigh the 7. Calculate mole
to a known mass of solvent in a jacketed vessel with a filtered syringe saturated solution . P! dried dicyanamide fraction solubility

Click to download full resolution via product page

Caption: Workflow for solubility determination.

This guide provides essential data and methodologies for professionals working with
dicyanamide. The provided information should aid in the design of experiments, development
of formulations, and prediction of dicyanamide behavior in various organic solvent systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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